molecular formula C21H21N3O5 B2358530 Phenyl 4-((5-(furan-2-yl)isoxazole-3-carboxamido)methyl)piperidine-1-carboxylate CAS No. 1234886-54-4

Phenyl 4-((5-(furan-2-yl)isoxazole-3-carboxamido)methyl)piperidine-1-carboxylate

Cat. No. B2358530
CAS RN: 1234886-54-4
M. Wt: 395.415
InChI Key: FLQFSBCNEOVPCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phenyl 4-((5-(furan-2-yl)isoxazole-3-carboxamido)methyl)piperidine-1-carboxylate, also known as PFI, is a chemical compound that has been found to have potential applications in scientific research. PFI is a derivative of isoxazole, which is a five-membered heterocyclic compound that contains an oxygen and a nitrogen atom in its ring structure.

Scientific Research Applications

Drug Discovery

Isoxazole, a five-membered heterocyclic moiety, is commonly found in many commercially available drugs . The compound contains an isoxazole ring, suggesting its potential use in drug discovery.

Eco-friendly Synthetic Strategies

The synthesis of isoxazoles often involves metal-catalyzed reactions, which can have drawbacks such as high costs, toxicity, and significant waste generation . The compound could potentially be synthesized using alternate, eco-friendly methods.

Antibacterial Applications

Some isoxazole derivatives have shown antibacterial properties . Given the isoxazole component in the compound , it might have potential antibacterial applications.

Anticancer Drug Design

Isoxazole derivatives have been used in anticancer drug design . The compound , with its isoxazole component, could potentially be used in the design of new anticancer drugs.

Nanocatalysis

Research has shown interest in the use of isoxazole derivatives in nanocatalysis . The compound could potentially be used in this field.

Sensing Applications

Isoxazole derivatives have also been used in sensing applications . The compound could potentially be used in the development of new sensors.

properties

IUPAC Name

phenyl 4-[[[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]amino]methyl]piperidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O5/c25-20(17-13-19(29-23-17)18-7-4-12-27-18)22-14-15-8-10-24(11-9-15)21(26)28-16-5-2-1-3-6-16/h1-7,12-13,15H,8-11,14H2,(H,22,25)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLQFSBCNEOVPCK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNC(=O)C2=NOC(=C2)C3=CC=CO3)C(=O)OC4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Phenyl 4-((5-(furan-2-yl)isoxazole-3-carboxamido)methyl)piperidine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.